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ETP-46321 Basic Information & Solubility

ETP-46321 is a potent and orally bioavailable dual inhibitor of the PI3Kα and PI3Kδ isoforms [1] [2].

The table below summarizes its key biochemical properties and solubility data:

Property Value / Description Source / Context

Molecular Weight 473.55 g/mol [2] [3] [4]

CAS Number 1252594-99-2 [2] [3] [4]

Primary Solvent DMSO [2] [3] [4]

Solubility in DMSO ≥ 33 mg/mL (≥ 69.69 mM) [2]

Solution Stability Hygroscopic; use newly opened DMSO [2]

Experimental Protocols

Here are standard protocols for preparing stock solutions and conducting key experiments based on

published data.
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Stock Solution Preparation

The following table outlines the preparation of common stock solution concentrations [2]:

Concentration Amount of ETP-46321 Volume of DMSO

10 mM 4.74 mg 1 mL

30 mM 14.21 mg 1 mL

Protocol:

Weigh the required amount of ETP-46321 solid.
Transfer the compound to an appropriate vial.

Add the calculated volume of anhydrous DMSO to achieve the desired concentration.
Gently vortex or mix until the solid is completely dissolved. The solution may require brief room-

temperature incubation.
Aliquot the stock solution to avoid repeated freeze-thaw cycles.

In Vitro Cellular Assay Protocol

This method is adapted from the original research that identified ETP-46321, detailing how to measure its

inhibition of AKT phosphorylation in cells [1].
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Seed U2OS cells

Serum-starve overnight
(0.1% FBS)

Add ETP-46321 & stimulate
with 10% FBS

Wash cells with TBS

Lyse cells

SDS-PAGE & Western Blot

Probe with:
- p-Akt (Ser473)

- Total Akt
- α-tubulin

Visualize with
fluorescent antibodies

Image and analyze
(e.g., Li-Cor Odyssey)
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Frequently Asked Questions & Troubleshooting

Q1: What is the recommended solvent for dissolving ETP-46321?

A1: Dimethyl Sulfoxide (DMSO) is the standard and recommended solvent for preparing stock solutions of

ETP-46321. The solubility in DMSO is at least 33 mg/mL [2]. Water or buffer solutions are not suitable for

initial dissolution.

Q2: My stock solution has precipitated. What should I do?

A2: Precipitation can occur due to moisture absorption or temperature changes.

Warm and Mix: Gently warm the vial to room temperature and vortex it thoroughly. Avoid heating to
high temperatures.

Confirm Purity: Ensure you are using high-quality, anhydrous DMSO, as the compound is sensitive
to hygroscopic DMSO [2].

Re-prepare: If warming does not work, it is advisable to prepare a fresh stock solution from powder.

Q3: How should I store ETP-46321 and its solutions?

A3:

Powder: Store the solid powder at -20°C for short-term use (up to 3 years) or at -80°C for long-term

storage [2].
Stock Solutions: Store solutions in DMSO as single-use aliquots.

-80°C: Stable for up to 2 years.
-20°C: Stable for up to 1 year [2]. Always avoid repeated freeze-thaw cycles to maintain

stability.

Q4: The compound is not working in my cellular assay. What
could be wrong?
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A4: If you observe a lack of effect:

Verify Solubility: Ensure the stock solution is clear and fully dissolved. Any precipitation will lead to
inaccurate dosing.

Check Bioactivity: Confirm that the final concentration of DMSO in your cell culture media does not
exceed 0.1%, as higher levels can be toxic to cells and confound your results.

Confirm Assay System: The provided experimental protocol was optimized in U2OS cells [1] [2].
Efficiency may vary in other cell lines, so dose-response curves should be established for your

specific model.

PI3K Inhibition & Experimental Workflow

This diagram illustrates the role of ETP-46321 in the PI3K/AKT signaling pathway and a general workflow

for its experimental use.
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A Note on Advanced Troubleshooting

The search results provide a solid foundation for basic handling but offer limited specific data on resolving

complex experimental challenges, such as:

Solubility in solvents other than DMSO for in vivo studies.
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Detailed pharmacokinetic parameters beyond mouse models.

Compatibility with various assay buffers.

For such advanced troubleshooting, consulting the full, original research paper for experimental nuances or

contacting the manufacturer of your specific compound batch for technical support would be highly

recommended.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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